Cas no 1261969-56-5 (3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid
• CAS No: 1261969-56-5
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319295
• CID: 2621546
• PubChem ID: 53225224
• Update Time: 2025-06-08

3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid, 95%
• DTXSID30688956
• 5-Fluoro-2',5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 1261969-56-5
• MFCD18319295
• 3-(2,5-DIMETHYLPHENYL)-5-FLUOROBENZOIC ACID
• 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18319295
• Inchi： 1S/C15H13FO2/c1-9-3-4-10(2)14(5-9)11-6-12(15(17)18)8-13(16)7-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： CPLFHNDNEPDJSU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid

Research Brief on 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid (CAS: 1261969-56-5): Recent Advances and Applications

3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid (CAS: 1261969-56-5) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of both fluorine and dimethylphenyl groups in its structure suggests possible enhanced bioactivity and metabolic stability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid, with particular emphasis on its role as a building block for more complex pharmaceutical agents. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of the compound. These efforts are crucial for ensuring the reproducibility of studies involving this molecule.

One of the key areas of interest is the potential of 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid to serve as a precursor in the synthesis of novel small-molecule inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific biological targets, particularly enzymes involved in inflammatory pathways. This has led to speculation about its utility in developing new anti-inflammatory agents, although further in vivo studies are required to validate these findings.

Another notable application under investigation is the use of this compound in the development of fluorescent probes for biological imaging. The fluorine atom in its structure provides a handle for further chemical modifications, enabling the attachment of fluorescent tags. Such probes could be invaluable for studying cellular processes and drug-target interactions in real-time, offering insights that were previously difficult to obtain.

Despite these promising developments, challenges remain in the optimization of 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid for therapeutic use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have begun to explore these aspects, providing a foundation for future experimental work.

In conclusion, 3-(2,5-Dimethylphenyl)-5-fluorobenzoic acid (CAS: 1261969-56-5) represents a versatile compound with multiple potential applications in pharmaceutical research. While current studies have laid important groundwork, further research is necessary to fully realize its potential. The ongoing exploration of this molecule underscores the importance of fluorinated compounds in modern drug discovery and highlights the need for continued investment in chemical biology research.